4-Chloro-7-iodoisoindolinone

• Molecular Formula: C8H5ClINO
• Molecular Weight: 293.49 g/mol
• IUPAC Name: 4-chloro-7-iodo-2,3-dihydroisoindol-1-one
• InChI: InChI=1S/C8H5ClINO/c9-5-1-2-6(10)7-4(5)3-11-8(7)12/h1-2H,3H2,(H,11,12)
• InChI Key: JAKFEUODQZHVLN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2C(=O)N1)I)Cl

Description

4-Chloro-7-iodoisoindolinone is a halogenated isoindolinone derivative characterized by chlorine and iodine substituents at positions 4 and 7 of the isoindolinone core. The chlorine and iodine substituents confer unique electronic and steric properties, influencing reactivity, solubility, and biological activity.

Comparison with Similar Compounds

Structural and Electronic Properties

The table below compares 4-Chloro-7-iodoisoindolinone with structurally related isoindolinones and halogenated aromatic compounds:

Compound	Substituents (Positions)	Molecular Weight (g/mol)	Key Properties	Applications/Research Findings
4-Chloro-7-iodoisoindolinone	Cl (4), I (7)	~307.5 (estimated)	High steric bulk due to iodine; electron-withdrawing effects from halogens	Potential intermediate in anticancer or antiviral agents (hypothesized)
4-Amino-7-chloroisoindolinone	Cl (7), NH₂ (4)	~210.6	Electron-donating amino group enhances solubility; reduced steric hindrance	Reported in patents for use in polymer chemistry or small-molecule drug discovery
4,7-Diaminoisoindolinone	NH₂ (4,7)	~178.2	High polarity; strong hydrogen-bonding capacity	Studied for fluorescence properties and coordination chemistry
Iridin (Irigenin 7-glucoside)	Glucoside (7)	522.46	Isoflavone derivative with antioxidant properties	Used as a reference standard in phytochemical analyses
4-Chloroaniline	Cl (4), NH₂ (1)	127.57	Simple aromatic amine; carcinogenic potential	Industrial precursor; regulated due to toxicity

Limitations and Data Gaps

• Characterization Data: The patent for 4-amino-7-chloroisoindolinone lacks detailed spectroscopic or crystallographic data, limiting direct comparisons with 4-Chloro-7-iodoisoindolinone .
• Toxicity Profiles: No compound-specific acceptable intake levels are available for iodinated isoindolinones, necessitating further safety evaluations .